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Abstract

This technical guide provides a comprehensive overview of strontium oxalate (SrC₂O₄), a

compound of significant interest in materials science, pyrotechnics, and analytical chemistry.

The document details common synthesis methodologies, including precipitation and gel

diffusion, offering step-by-step experimental protocols. It systematically presents the key

physical, chemical, thermal, and crystallographic properties of strontium oxalate, with

quantitative data summarized in structured tables for clarity. Furthermore, this guide outlines

the primary applications, characterization techniques, and essential safety and handling

protocols for the compound. Visual diagrams generated using the DOT language are included

to illustrate experimental workflows and decomposition pathways, serving as a valuable

resource for researchers, scientists, and professionals in drug development and materials

science.

Introduction
Strontium oxalate is an inorganic compound with the chemical formula SrC₂O₄. It typically

presents as a white, odorless, crystalline powder that is sparingly soluble in water.[1][2] The

compound can exist in various hydrated forms, such as SrC₂O₄·H₂O, or as an acidic salt.[1][3]

[4] Its primary industrial and scientific value stems from its thermal decomposition properties,

which are leveraged in pyrotechnics to produce a vibrant red color.[1][5] Additionally, strontium
oxalate serves as a crucial precursor for the synthesis of other strontium compounds, including

advanced materials like BiSrCaCuO ceramic superconductors and various phosphors.[2][6][7]
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Its well-defined precipitation behavior also makes it a useful reagent in analytical chemistry for

the determination of strontium ions.[2][8]

Synthesis of Strontium Oxalate
The synthesis of strontium oxalate can be achieved through several methods, with the choice

of method often depending on the desired morphology, purity, and crystal size. The most

common laboratory-scale preparations are direct precipitation and gel diffusion.

Precipitation Method
Direct precipitation is the most straightforward and widely used method for synthesizing

strontium oxalate powder. This technique involves the reaction of a soluble strontium salt with

an oxalate-containing solution, leading to the formation of an insoluble strontium oxalate
precipitate.[7]

Experimental Protocol: Direct Precipitation

This protocol is adapted from the methodology described for preparing strontium oxalate as a

precursor for ceramic superconductors.[7]

Preparation of Reactant Solutions:

Prepare an aqueous solution of a soluble strontium salt, such as strontium chloride

(SrCl₂), at a stoichiometric concentration.

Prepare an aqueous solution of an oxalate source, such as oxalic acid (H₂C₂O₄) or

ammonium oxalate ((NH₄)₂C₂O₄).[9][10]

Precipitation:

Slowly add the oxalic acid solution dropwise to the strontium chloride solution while

maintaining constant stirring.[7] The reaction forms a white precipitate of strontium
oxalate.

Filtration and Washing:

Filter the resulting precipitate from the solution using an acid-resistant filter medium.
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Wash the collected precipitate several times with distilled water to remove any unreacted

ions, particularly chloride ions.[7] The absence of chloride can be tested with a silver

nitrate solution.

Drying:

Dry the washed precipitate in air or in a drying oven at a low temperature (e.g., 110°C) to

obtain the final strontium oxalate hydrate powder.[7][11]
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Diagram 1: Workflow for Precipitation Synthesis of Strontium Oxalate.

Gel Diffusion Method
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The gel diffusion method is employed for growing high-quality single crystals of strontium
oxalate.[12][13] This technique relies on the slow diffusion of reactants through a gel medium,

which suppresses rapid nucleation and allows for the growth of larger, more perfect crystals.

[13]

Experimental Protocol: Gel Diffusion

This protocol is based on the growth of strontium oxalate crystals in an agar-agar gel

medium.[12][14]

Gel Preparation:

Prepare an agar-agar gel by dissolving it in boiling distilled water.

Incorporate one of the reactants, for example, strontium chloride (SrCl₂), into the gel

solution before it sets.

Pour the solution into a suitable container (e.g., test tubes) and allow it to set for a specific

time.

Reactant Diffusion:

Once the gel has set, carefully pour the second reactant solution, oxalic acid (H₂C₂O₄), on

top of the gel.

Crystal Growth:

Seal the container and leave it undisturbed at ambient temperature. The oxalic acid will

slowly diffuse into the gel, reacting with the strontium chloride to form strontium oxalate
crystals within the gel matrix. The process can take several days to weeks.

Crystal Harvesting:

Once the crystals have reached the desired size, carefully extract them from the gel.

Wash the harvested crystals with distilled water to remove any adhering gel and dry them

at room temperature.
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Diagram 2: Workflow for Gel Diffusion Synthesis of Strontium Oxalate.
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Properties of Strontium Oxalate
Physical and Chemical Properties
Strontium oxalate is a white solid with very low solubility in water, though its solubility

increases significantly at higher temperatures.[1] It is soluble in dilute strong acids like HCl and

HNO₃.[10]

Table 1: Physical and Chemical Properties of Strontium Oxalate

Property Value Reference(s)

Chemical Formula SrC₂O₄ [1][15]

Molar Mass 175.64 g/mol [1][6][15]

Appearance White crystalline powder [1][2][6]

Density 2.08 g/cm³ [1]

Solubility in Water 4.6 mg / 100 g (at 18°C) [1]

5 g / 100 g (at 100°C) [1]

1 g / 20 L (at ~25°C) [9][10]

Solubility Product (Ksp) 1.5 x 10⁻⁷ to 5.6 x 10⁻⁸ [2][9][16][17]

| Stability | Stable under normal conditions; incompatible with strong acids and oxidizing

agents. |[4][9] |

Crystallographic Properties
Strontium oxalate can crystallize in several hydrated forms, each with a distinct crystal

structure. The specific hydrate and its crystal system depend on the synthesis conditions.

Table 2: Crystallographic Data for Selected Strontium Oxalate Compounds
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Compound Crystal System Lattice Parameters Reference(s)

SrC₂O₄·H₂O
Body-centred
Tetragonal

a = 6.47 Å, b = 6.52
Å, c = 6.493 Å

[18]

SrC₂O₄·2H₂O Triclinic

a = 8.803 Å, b =

22.352 Å, c = 5.706 Å,

α = 95.74°, β =

90.92°, γ = 117.01°

[12]

| Sr(HC₂O₄)·½(C₂O₄) | Monoclinic (Space Group: P2₁/c) | a = 7.966 Å, b = 9.205 Å, c = 7.320

Å, β = 102.10° |[19] |

Thermal Properties and Decomposition
The thermal decomposition of strontium oxalate hydrate is a multi-step process that has been

extensively studied using techniques like Thermogravimetric Analysis (TGA) and Differential

Thermal Analysis (DTA).[7][20]

Dehydration: The process begins with the loss of water of crystallization. For

SrC₂O₄·1.25H₂O, this occurs in two steps in the temperature range of 127-200°C.[20][21]

Oxalate Decomposition: The anhydrous strontium oxalate then decomposes to form

strontium carbonate (SrCO₃) and carbon monoxide (CO). This step typically occurs between

400°C and 480°C.[21]

Carbonate Decomposition: At higher temperatures, the strontium carbonate decomposes

into strontium oxide (SrO) and carbon dioxide (CO₂).[20]

The overall decomposition reaction when heated in air is: SrC₂O₄ → SrO + CO₂ + CO.[1]
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Diagram 3: Thermal Decomposition Pathway of Strontium Oxalate Hydrate.

Table 3: Thermal Decomposition Stages of Strontium Oxalate Hydrate

Step Reaction
Approximate
Temperature Range
(°C)

Reference(s)

1. Dehydration
SrC₂O₄·nH₂O →
SrC₂O₄ + nH₂O

127 - 200 [20][21]

2. Oxalate

Decomposition

SrC₂O₄ → SrCO₃ +

CO
400 - 480 [21]

| 3. Carbonate Decomposition | SrCO₃ → SrO + CO₂ | > 910 |[20] |

Applications
The unique properties of strontium oxalate lend it to several specialized applications.

Pyrotechnics: This is the most prominent application. Upon heating, strontium oxalate
decomposes to strontium oxide (SrO), an excellent scarlet red emitter, making it a key

ingredient in fireworks, flares, and other pyrotechnic formulations for producing red colors.[1]

[6] It can also act as a burn rate modifier in certain compositions.[22]
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Materials Science: It serves as a precursor in the solid-state synthesis of various advanced

materials. This includes the preparation of BiSCCO high-temperature superconductors and

phosphor materials used in fluorescent lighting.[2][7] Recent research has also explored its

use in developing nanomaterials for applications like drug delivery.[23]

Analytical Chemistry: Due to its low solubility, it is used as a precipitation agent for the

quantitative analysis of strontium ions in various samples.[2][8]

Chemical Synthesis: It is a starting material for the production of other strontium-based

compounds.[6]

Safety and Handling
Strontium oxalate is classified as hazardous and requires careful handling.

Hazards: The compound is harmful if swallowed and harmful in contact with skin.[6][24][25] It

is an irritant to the skin, eyes, and respiratory system.[26][27] Ingestion can potentially lead

to renal failure due to the oxalate ion.[3][27]

Handling: Always wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and protective clothing, when handling the powder.[6][25] Work in a well-

ventilated area or under a fume hood to avoid inhaling dust.[4][25]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[6][9] Keep

away from incompatible materials such as strong acids and strong oxidizing agents.[4][9]

Conclusion
Strontium oxalate is a versatile inorganic compound with well-defined synthesis routes and a

range of important properties. Its thermal decomposition behavior is central to its primary

application in pyrotechnics, while its role as a precursor is critical in the field of advanced

materials synthesis. A thorough understanding of its properties, synthesis protocols, and safety

requirements, as detailed in this guide, is essential for its effective and safe utilization in

research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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